Cas no 2764013-25-2 (methyl 3-{(2-oxoethyl)carbamoylamino}benzoate)

• Product Name: methyl 3-{(2-oxoethyl)carbamoylamino}benzoate
• CAS No: 2764013-25-2
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 5666849
• PubChem ID: 165982926
• Update Time: 2025-06-24

methyl 3-{(2-oxoethyl)carbamoylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(2-oxoethyl)carbamoyl]amino}benzoate
• EN300-27694863
• 2764013-25-2
• methyl 3-{(2-oxoethyl)carbamoylamino}benzoate

• Inchi： 1S/C11H12N2O4/c1-17-10(15)8-3-2-4-9(7-8)13-11(16)12-5-6-14/h2-4,6-7H,5H2,1H3,(H2,12,13,16)
• InChI Key： XBXJVSZLGZFAES-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)NC(NCC=O)=O)=O

Computed Properties

• Exact Mass: 236.07970687g/mol
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.5Ų

Additional information on methyl 3-{(2-oxoethyl)carbamoylamino}benzoate

Methyl 3-{(2-oxoethyl)carbamoylamino}benzoate (CAS No. 2764013-25-2): A Comprehensive Overview

Methyl 3-{(2-oxoethyl)carbamoylamino}benzoate, identified by its CAS number 2764013-25-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of benzoate derivatives, characterized by its complex structural framework, which includes a benzoic acid moiety linked to an amine group via a carbamate linkage. The presence of a 2-oxoethyl group further enhances its molecular complexity, making it a subject of interest for various applications in medicinal chemistry and drug development.

The< strong>molecular structure of Methyl 3-{(2-oxoethyl)carbamoylamino}benzoate exhibits unique physicochemical properties that contribute to its potential utility in synthetic chemistry. The benzoate group, known for its stability and versatility in forming hydrogen bonds, plays a crucial role in the compound's interactions with biological targets. Additionally, the carbamate functionality introduces a polar region that can engage in specific binding interactions, making this compound a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoate derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and neuroprotective applications. The< strong>2-oxoethyl substituent in Methyl 3-{(2-oxoethyl)carbamoylamino}benzoate is particularly noteworthy, as it can modulate the compound's solubility and bioavailability, which are critical factors in drug design. Studies have indicated that modifications at this position can significantly influence the compound's pharmacokinetic profile, making it an attractive candidate for further optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular docking studies have been performed on Methyl 3-{(2-oxoethyl)carbamoylamino}benzoate to identify potential binding sites with target proteins. These studies suggest that the compound may interact with enzymes and receptors involved in inflammatory pathways, providing a rationale for its potential therapeutic use. Furthermore, the< strong>carbamoylamino group offers a versatile platform for further derivatization, allowing chemists to tailor the compound's properties to specific biological needs.

The synthesis of Methyl 3-{(2-oxoethyl)carbamoylamino}benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzoate moiety is typically achieved through esterification or amidation reactions, while the incorporation of the 2-oxoethyl group often involves condensation or alkylation processes. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In vitro and in vivo studies have begun to elucidate the pharmacological effects of Methyl 3-{(2-oxoethyl)carbamoylamino}benzoate. Preliminary findings suggest that this compound exhibits anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, its ability to interact with specific enzymes may contribute to its analgesic effects. These findings are particularly exciting given the increasing demand for alternative treatments for chronic inflammatory conditions.

The< strong>pharmaceutical industry is continuously seeking novel compounds with improved efficacy and safety profiles. Methyl 3-{(2-oxoethyl)carbamoylamino}benzoate represents a promising candidate due to its unique structural features and demonstrated biological activity. As research progresses, further investigations into its mechanism of action and potential side effects will be essential to determine its suitability for clinical development. Collaborative efforts between synthetic chemists and medicinal biologists are crucial in translating laboratory findings into tangible therapeutic benefits.

The development of new drugs is a complex process that requires extensive characterization of chemical compounds at multiple levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the identity and purity of Methyl 3-{(2-oxoethyl)carbamoylamino}benzoate. These methods provide critical data for understanding the compound's behavior in different environments and are essential for regulatory submissions.

The< strong>regulatory landscape for new pharmaceutical entities is stringent and requires thorough documentation of chemical properties, pharmacological activity, and safety profiles. Companies investing in the development of Methyl 3-{(2-oxoethyl)carbamoylamino}benzoate must navigate these regulations carefully to ensure compliance with international standards. Engaging with regulatory agencies early in the development process can help streamline approvals and reduce time-to-market.

In conclusion, Methyl 3-{(2-oxoethyl)carbamoylamino}benzoate (CAS No. 2764013-25-2) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure and demonstrated biological activity make it an attractive scaffold for drug development. As scientific understanding continues to evolve, further exploration of this compound's properties will likely uncover new therapeutic applications and refine synthetic methodologies for its production.